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Compound of Interest

1-acetyl-3,5-diamino-4-nitro-1H-
Compound Name:
pyrazole

Cat. No.: B421622

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-diamino-4-nitro-1H-pyrazole is a heterocyclic compound of significant interest, primarily
within the field of energetic materials due to its high nitrogen content and potential as a
precursor to more complex, high-energy molecules. The acetylation of its amino groups to form
N,N'-(4-nitro-1H-pyrazole-3,5-diyl)diacetamide is a key chemical modification. This
transformation alters the compound's properties, such as its explosive sensitivity, thermal
stability, and solubility, making it a versatile intermediate for further synthesis. This technical
guide provides an in-depth overview of the acetylation of 3,5-diamino-4-nitro-1H-pyrazole,
including a proposed experimental protocol based on analogous reactions, and the expected
properties of the resulting compound.

Data Presentation

As specific experimental data for the acetylation of 3,5-diamino-4-nitro-1H-pyrazole is not
readily available in published literature, the following table summarizes the known properties of
the starting material and predicted or analogous properties for the diacetylated product.
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3,5-diamino-4-nitro-1H-

N,N’-(4-nitro-1H-pyrazole-

Property ) . 3,5-diyl)diacetamide
pyrazole (Starting Material)
(Product)
Molecular Formula C3H4NeO2 C7HsN6Oa4
Molecular Weight 156.10 g/mol 240.18 g/mol
] ] ) White to off-white solid
Appearance Yellowish solid (predicted) )
(predicted)
] ] Not reported (expected to be
Melting Point Not reported ] ] ]
higher than starting material)
Expected to have lower
] ] solubility in polar solvents and
Sparingly soluble in water, ) o
. ] ) increased solubility in less
Solubility soluble in polar organic )
_ polar organic solvents
solvents like DMSO and DMF. )
compared to the starting
material.
) ) >80% (predicted based on
Yield Not applicable

analogous reactions)

Experimental Protocols

The following is a proposed experimental protocol for the diacetylation of 3,5-diamino-4-nitro-

1H-pyrazole. This protocol is based on established methods for the acetylation of

aminopyrazoles and other amino-nitro heterocyclic compounds.

Materials:

Ethanol

Acetic anhydride (Ac20)

3,5-diamino-4-nitro-1H-pyrazole

Glacial acetic acid (CH3sCOOH) or Pyridine
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e Deionized water

¢ Round-bottom flask

o Reflux condenser

o Magnetic stirrer with hotplate

e Biuchner funnel and filter paper

o Standard laboratory glassware

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, suspend 3,5-diamino-4-nitro-1H-pyrazole (1.0 eq.) in an excess of glacial acetic
acid or pyridine as the solvent.

o Addition of Acetylating Agent: While stirring, add acetic anhydride (2.2-3.0 eq.) to the
suspension in a dropwise manner at room temperature. An exothermic reaction may be
observed.

e Reaction Conditions: Heat the reaction mixture to reflux (typically 100-120 °C) and maintain
this temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. The product
may precipitate out of the solution upon cooling. If not, slowly pour the reaction mixture into a
beaker of cold deionized water with stirring to precipitate the product.

« |solation and Purification: Collect the solid product by vacuum filtration using a Blchner
funnel. Wash the solid with cold deionized water to remove any remaining acid and then with
a small amount of cold ethanol.

e Drying: Dry the purified N,N'-(4-nitro-1H-pyrazole-3,5-diyl)diacetamide in a vacuum oven at
50-60 °C to a constant weight.
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o Characterization: Characterize the final product using standard analytical techniques such as
H NMR, 3C NMR, FT-IR spectroscopy, and mass spectrometry to confirm its identity and
purity. Melting point determination should also be performed.

Mandatory Visualization

The following diagrams illustrate the chemical reaction workflow for the acetylation of 3,5-
diamino-4-nitro-1H-pyrazole.
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Caption: Workflow for the acetylation of 3,5-diamino-4-nitro-1H-pyrazole.

¢ To cite this document: BenchChem. [Acetylation of 3,5-diamino-4-nitro-1H-pyrazole: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b421622#acetylation-of-3-5-diamino-4-nitro-1h-
pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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